3-(1H-benzotriazol-1-yl)-N'-[(1Z)-1-(4-bromophenyl)ethylidene]propanehydrazide
Overview
Description
3-(1H-benzotriazol-1-yl)-N'-[(1Z)-1-(4-bromophenyl)ethylidene]propanehydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BPEP and has been synthesized using different methods. In
Mechanism of Action
BPEP acts as an antagonist of mGluR5 by binding to the receptor and preventing the activation of downstream signaling pathways. This action results in the inhibition of glutamate-mediated synaptic transmission, which is important for regulating neuronal activity and plasticity.
Biochemical and Physiological Effects:
BPEP has been shown to have various biochemical and physiological effects, including the inhibition of mGluR5-mediated synaptic transmission, which is important for regulating neuronal activity and plasticity. Additionally, BPEP has been shown to modulate the activity of other neurotransmitter systems, including dopamine and GABA, which are implicated in various neurological disorders.
Advantages and Limitations for Lab Experiments
BPEP has several advantages for lab experiments, including its high potency and specificity for mGluR5. Additionally, BPEP has been shown to have minimal off-target effects, making it an ideal tool for investigating the role of mGluR5 in various biological processes. However, one limitation of BPEP is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the use of BPEP in scientific research, including the investigation of its potential therapeutic applications in neurological disorders, such as addiction, depression, and anxiety. Additionally, BPEP could be used as a tool to study the role of mGluR5 in other biological processes, including inflammation and immune function. Finally, the development of more potent and selective mGluR5 antagonists could lead to the discovery of new therapeutic targets for the treatment of various neurological disorders.
Synthesis Methods
The synthesis of BPEP has been achieved using various methods, including the reaction of 4-bromoacetophenone with hydrazine hydrate to form 4-bromoacetophenone hydrazone. The hydrazone is then reacted with 1H-benzotriazole-1-carboxamidine to yield BPEP. Other methods involve the reaction of 4-bromobenzaldehyde with 1H-benzotriazole-1-carboxamidine to form BPEP.
Scientific Research Applications
BPEP has been used in scientific research for various purposes, including as an antagonist of mGluR5, a glutamate receptor, which has been implicated in various neurological disorders. BPEP has also been used as a tool to study the role of mGluR5 in synaptic plasticity and memory formation. Additionally, BPEP has been used in studies to investigate the role of mGluR5 in drug addiction and as a potential therapeutic target for the treatment of addiction.
properties
IUPAC Name |
3-(benzotriazol-1-yl)-N-[(Z)-1-(4-bromophenyl)ethylideneamino]propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrN5O/c1-12(13-6-8-14(18)9-7-13)19-21-17(24)10-11-23-16-5-3-2-4-15(16)20-22-23/h2-9H,10-11H2,1H3,(H,21,24)/b19-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMWKARCLGHQCAH-UNOMPAQXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)CCN1C2=CC=CC=C2N=N1)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N/NC(=O)CCN1C2=CC=CC=C2N=N1)/C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrN5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-benzotriazol-1-yl)-N'-[(1Z)-1-(4-bromophenyl)ethylidene]propanehydrazide | |
CAS RN |
326002-05-5 | |
Record name | 3-(1H-1,2,3-BENZOTRIAZOL-1-YL)-N'-(1-(4-BROMOPHENYL)ETHYLIDENE)PROPANOHYDRAZIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.